Cas no 1228312-13-7 ((R)-2-1-(tert-Butoxycarbonyl)pyrrolidin-3-ylmalonic Acid)

• Product Name: (R)-2-1-(tert-Butoxycarbonyl)pyrrolidin-3-ylmalonic Acid
• CAS No: 1228312-13-7
• MF: C₁₂H₁₉NO₆
• MW: 273.28236413002
• CID: 2896381
• PubChem ID: 46222584
• Update Time: 2025-07-22

(R)-2-1-(tert-Butoxycarbonyl)pyrrolidin-3-ylmalonic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-3-yl)malonic acid
• (R)-2-[1-(tert-Butoxycarbonyl)pyrrolidin-3-yl]malonic acid
• MFCD28001659
• YVURRNSWNKXGGT-ZETCQYMHSA-N
• DTXSID401148437
• (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-3-yl)malonicacid
• 1228312-13-7
• D77237
• 2-[(3R)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]propanedioic acid
• 2-[(3R)-1-[(1,1-Dimethylethoxy)carbonyl]-3-pyrrolidinyl]propanedioic acid
• CS-B0996
• SCHEMBL344483
• (R)-2-1-(tert-Butoxycarbonyl)pyrrolidin-3-ylmalonic Acid

• Inchi： 1S/C12H19NO6/c1-12(2,3)19-11(18)13-5-4-7(6-13)8(9(14)15)10(16)17/h7-8H,4-6H2,1-3H3,(H,14,15)(H,16,17)/t7-/m0/s1
• InChI Key： YVURRNSWNKXGGT-ZETCQYMHSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C(C(=O)O)C(=O)O)C1)=O

Computed Properties

• Exact Mass: 273.12100
• Monoisotopic Mass: 273.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.14000
• LogP: 0.96670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (R)-2-1-(tert-Butoxycarbonyl)pyrrolidin-3-ylmalonic Acid

Latest Research Advances on (R)-2-1-(tert-Butoxycarbonyl)pyrrolidin-3-ylmalonic Acid (CAS: 1228312-13-7) in Chemical Biology and Pharmaceutical Applications

In recent years, (R)-2-1-(tert-Butoxycarbonyl)pyrrolidin-3-ylmalonic Acid (CAS: 1228312-13-7) has emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. This chiral malonic acid derivative, characterized by its tert-butoxycarbonyl (Boc)-protected pyrrolidine moiety, has garnered significant attention due to its versatile applications in asymmetric synthesis and drug development. The compound's structural features make it a valuable building block for the construction of complex molecular architectures, particularly in the development of protease inhibitors and other therapeutic agents targeting neurological and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (R)-2-1-(tert-Butoxycarbonyl)pyrrolidin-3-ylmalonic Acid in the synthesis of novel dipeptidyl peptidase-4 (DPP-4) inhibitors for diabetes treatment. The research team utilized this compound as a key chiral synthon to introduce stereochemical control in the critical pyrrolidine-containing pharmacophore. The resulting inhibitors showed improved metabolic stability and selectivity compared to previous generations of DPP-4 inhibitors, with several candidates advancing to preclinical evaluation.

Recent advancements in synthetic methodology have also focused on optimizing the production of (R)-2-1-(tert-Butoxycarbonyl)pyrrolidin-3-ylmalonic Acid. A 2024 report in Organic Process Research & Development described an improved enzymatic resolution process that achieves >99% enantiomeric excess with significantly reduced catalyst loading. This development addresses previous challenges in large-scale production while maintaining the compound's high purity standards required for pharmaceutical applications. The new process has been successfully implemented at pilot plant scale, promising to enhance the availability of this important intermediate for drug discovery programs.

In the field of neurodegenerative disease research, (R)-2-1-(tert-Butoxycarbonyl)pyrrolidin-3-ylmalonic Acid has shown promise as a precursor for γ-secretase modulators. A recent Nature Communications paper (2024) detailed its incorporation into novel compounds that selectively reduce amyloid-β42 production without affecting other γ-secretase substrates. This approach represents a potential breakthrough in Alzheimer's disease therapeutics, offering advantages over traditional γ-secretase inhibitors that often cause mechanism-based toxicities.

The compound's applications extend beyond small molecule therapeutics. A 2023 study in Bioconjugate Chemistry reported its use in the development of targeted drug delivery systems. Researchers functionalized nanoparticles with derivatives of (R)-2-1-(tert-Butoxycarbonyl)pyrrolidin-3-ylmalonic Acid to create pH-responsive carriers that demonstrated enhanced tumor penetration and controlled release profiles in preclinical models of solid tumors. This innovative application highlights the compound's versatility in modern pharmaceutical technologies.

Looking forward, the unique structural features of (R)-2-1-(tert-Butoxycarbonyl)pyrrolidin-3-ylmalonic Acid continue to inspire novel applications in chemical biology and drug discovery. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) design and as a scaffold for covalent inhibitor development. With its established synthetic utility and emerging biological applications, this compound remains at the forefront of medicinal chemistry innovation, offering promising avenues for the development of next-generation therapeutics across multiple disease areas.